Cas no 887580-20-3 (1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester)

1-Azetidinecarboxylic acid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester is a fluorinated azetidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a tert-butyl ester group, enhancing stability and handling properties, while the 3-fluorobenzylamino substitution introduces reactivity for further functionalization. Its azetidine core contributes to conformational rigidity, which can be advantageous in drug design for improving target binding affinity. The fluorine atom may influence pharmacokinetic properties, such as metabolic stability and lipophilicity. This intermediate is suitable for synthetic modifications, particularly in the development of bioactive molecules or peptidomimetics. Proper storage under inert conditions is recommended to preserve its integrity.
1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester structure
887580-20-3 structure
Product Name:1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester
CAS No:887580-20-3
MF:C15H21FN2O2
MW:280.337847471237
CID:713260
PubChem ID:53425180
Update Time:2025-05-27

1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester
    • 3-(3-Fluoro-benzylamino)-azetidine-1-carboxylic acid tert-butyl ester
    • tert-butyl 3-[(3-fluorophenyl)methylamino]azetidine-1-carboxylate
    • DTXSID80698782
    • NCGC00374252-01
    • A1-27321
    • 887580-20-3
    • tert-Butyl 3-((3-fluorobenzyl)amino)azetidine-1-carboxylate
    • tert-Butyl 3-{[(3-fluorophenyl)methyl]amino}azetidine-1-carboxylate
    • AKOS012607105
    • MDL: MFCD07785941
    • Inchi: 1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-9-13(10-18)17-8-11-5-4-6-12(16)7-11/h4-7,13,17H,8-10H2,1-3H3
    • InChI Key: ZVNQLIFFTWTWLF-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CNC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 280.159
  • Monoisotopic Mass: 280.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AC02553-1g
1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester
887580-20-3 95%
1g
$624.00 2024-04-19
A2B Chem LLC
AC02553-2.5g
1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester
887580-20-3 95%
2.5g
$1098.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1559121-5g
Tert-butyl 3-((3-fluorobenzyl)amino)azetidine-1-carboxylate
887580-20-3 98%
5g
¥24948.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1559121-10g
Tert-butyl 3-((3-fluorobenzyl)amino)azetidine-1-carboxylate
887580-20-3 98%
10g
¥37837.00 2024-04-26

1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester Related Literature

Additional information on 1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester

Research Briefing on 1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester (CAS: 887580-20-3)

1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester (CAS: 887580-20-3) is a specialized chemical compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine core structure and fluorophenyl substitution, has shown potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

The compound's unique structural features, including the azetidine ring and fluorine substitution, contribute to its enhanced metabolic stability and bioavailability compared to similar compounds. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular attention to the stereoselective formation of the azetidine ring and the introduction of the fluorophenyl moiety. Advanced purification techniques, such as preparative HPLC and crystallization methods, have been employed to obtain high-purity samples for biological evaluation.

In pharmacological studies, 1-Azetidinecarboxylicacid, 3-[[(3-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester has demonstrated promising activity as a modulator of specific neurotransmitter systems. Preliminary in vitro assays indicate its potential interaction with GABA receptors and serotonin transporters, suggesting possible applications in anxiety disorders and depression. The tert-butyl ester group in the molecule serves as a protective moiety that can be cleaved under physiological conditions, potentially releasing the active carboxylic acid form in vivo.

Recent patent literature reveals that this compound is being investigated as part of proprietary drug development programs by several pharmaceutical companies. The fluorophenyl substitution appears to enhance blood-brain barrier penetration, making it particularly valuable for CNS-targeted therapies. Structure-activity relationship (SAR) studies have identified this compound as a lead structure for further optimization, with modifications being explored at both the amino and ester functional groups.

Analytical characterization of 887580-20-3 has been performed using advanced techniques including NMR spectroscopy (1H, 13C, and 19F), high-resolution mass spectrometry, and X-ray crystallography. These studies have confirmed the compound's molecular structure and provided insights into its conformational preferences. The fluorine atom's presence allows for convenient tracking using 19F NMR, facilitating metabolism studies and pharmacokinetic investigations.

Current research directions include exploring the compound's potential as a building block for more complex molecular architectures in drug discovery. Its rigid azetidine core offers advantages in controlling molecular geometry, while the fluorine substitution provides opportunities for radio labeling in PET imaging applications. Future studies are expected to focus on in vivo efficacy evaluation and toxicological profiling to assess its full therapeutic potential.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD